Cas no 1467057-57-3 (tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate)
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
- 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-Benzoxazine-4-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborol
- (4-(Tert-butoxycarbonyl)-3,4-dihydro-2h-benzo[b][1,4]oxazin-7-yl)boronic acid pinacol ester
- CID 91756115
- tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carbo
- tert-butyl 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b][1,4]oxazine-4-carboxylate
- tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate
- 4H-1,4-Benzoxazine-4-carboxylic acid, 2,3-dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- 4-Boc-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-boronic Acid Pinacol Ester
- PS-18782
- 4-Boc-3,4-dihydro-2H-1,4-benzoxazine-7-boronic Acid Pinacol Ester
- tert-butyl7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
- 1467057-57-3
- CS1746
- MFCD16036419
- SY289647
- DA-27366
- tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
-
- MDL: MFCD16036419
- Inchi: 1S/C19H28BNO5/c1-17(2,3)24-16(22)21-10-11-23-15-12-13(8-9-14(15)21)20-25-18(4,5)19(6,7)26-20/h8-9,12H,10-11H2,1-7H3
- InChI Key: IHOSGMKSKBKOLZ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC3=C(C=2)OCCN3C(=O)OC(C)(C)C)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 361.2060532g/mol
- Monoisotopic Mass: 361.2060532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 465.1±45.0 °C at 760 mmHg
- Flash Point: 235.1±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
- pka: 0.60±0.20(Predicted)
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210119-5g |
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate |
1467057-57-3 | 95% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1097944-100mg |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 100mg |
$260 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097944-250MG |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 250mg |
$435 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097944-500MG |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 500mg |
$620 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097944-1G |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 1g |
$930 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097944-5G |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 5g |
$1130 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097944-10G |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 97% | 10g |
$1920 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1198091-1g |
4-Boc-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-boronic Acid Pinacol Ester |
1467057-57-3 | 95% | 1g |
$1210 | 2024-07-19 | |
| 1PlusChem | 1P021EFU-50mg |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 95+% | 50mg |
$80.00 | 2024-06-20 | |
| 1PlusChem | 1P021EFU-100mg |
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate |
1467057-57-3 | 95+% | 100mg |
$138.00 | 2024-06-20 |
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
Comprehensive Overview of tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1467057-57-3)
The compound tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate (CAS No. 1467057-57-3) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique molecular structure, featuring a benzo[b][1,4]oxazine core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a pivotal method in modern drug discovery. Researchers and chemists frequently search for this compound due to its role in constructing complex heterocyclic scaffolds, which are foundational in developing novel therapeutics.
In recent years, the demand for boron-containing compounds like 1467057-57-3 has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. The tert-butyl protecting group in this molecule enhances its stability during synthetic processes, while the dioxaborolane unit facilitates efficient C-C bond formation. This dual functionality aligns with the growing trend of green chemistry, as it minimizes waste and improves reaction yields. Users often inquire about its solubility, storage conditions, and compatibility with Pd-catalyzed reactions, reflecting its practical relevance in labs.
From an SEO perspective, queries such as "applications of tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate" or "synthesis protocol for CAS 1467057-57-3" highlight the need for detailed technical guidance. The compound's utility in proteolysis-targeting chimeras (PROTACs) and fluorescent probes further elevates its profile, as these areas dominate current biomedical research. Its lipophilicity and cell permeability properties are also frequently discussed, underscoring its potential in CNS drug development.
Quality control is another critical aspect tied to 1467057-57-3, with users seeking information on HPLC purity, NMR characterization, and scalability of its synthesis. The compound's compatibility with microwave-assisted chemistry and flow reactor systems addresses the industry's shift toward high-throughput screening. Additionally, its role in peptide modification and biomarker labeling resonates with the rising interest in precision medicine.
In summary, tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate exemplifies the intersection of cutting-edge synthetic chemistry and therapeutic innovation. Its versatility and alignment with sustainable practices ensure its continued prominence in both academic and industrial settings. For researchers exploring structure-activity relationships (SAR) or catalysis optimization, this compound remains an indispensable tool.
1467057-57-3 (tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)